- Stabilization and activation of unstable propynal in the zeolite nanospace and its application to addition reactions, Catalysis Science & Technology, 2017, 7(19), 4422-4430
Cas no 2188205-67-4 (rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate)
2188205-67-4 structure
Product Name:rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate
CAS No:2188205-67-4
MF:C14H16N4O6
MW:336.300043106079
CID:5689706
Update Time:2024-02-02
rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate
-
- Inchi: 1S/C14H16N4O6/c1-3-23-13(21)7-5-9-11(19)18-10(12(20)17(9)15-7)6-8(16-18)14(22)24-4-2/h5-6,11-12,19-20H,3-4H2,1-2H3/t11-,12+
- InChI Key: JRMCTQSHZAWDHF-TXEJJXNPSA-N
- SMILES: C12=CC(C(OCC)=O)=NN1[C@@H](O)C1=CC(C(OCC)=O)=NN1[C@@H]2O
Experimental Properties
- Density: 1.64±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 641.9±55.0 °C(Predicted)
- pka: 11.27±0.40(Predicted)
rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate Production Method
Production Method 1
Reaction Conditions
1.1 30 min, rt
1.2 1 h, rt
1.3 Reagents: Methanol ; 10 min, rt
1.2 1 h, rt
1.3 Reagents: Methanol ; 10 min, rt
Reference
rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate Raw materials
rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate Preparation Products
rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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